2,4-Difluorophenylacetyl chloride

• IUPAC Name: 2-(2,4-difluorophenyl)acetyl chloride
• InChI: InChI=1S/C8H5ClF2O/c9-8(12)3-5-1-2-6(10)4-7(5)11/h1-2,4H,3H2
• InChI Key: REYSRIJCIXHMLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)CC(=O)Cl
• Molecular Formula: C8H5ClF2O
• Molecular Weight: 190.57 g/mol

Description

2,4-Difluorophenylacetyl chloride is a chemical compound with the molecular formula C8H5ClF2O and a molecular weight of 190.57. It is used in various chemical reactions and is available from chemical suppliers.

Molecular Structure Analysis

The molecular structure of 2,4-Difluorophenylacetyl chloride consists of a phenyl ring substituted with two fluorine atoms at positions 2 and 4, and an acetyl chloride group.

Scientific Research Applications

Research in Fluorine Chemistry

Lastly, 2,4-Difluorophenylacetyl chloride is a fundamental reagent in research dedicated to fluorine chemistry. It provides insights into the reactivity and properties of organofluorine compounds, which is a rapidly growing field due to the unique characteristics of fluorine.

Each of these applications leverages the unique properties of 2,4-Difluorophenylacetyl chloride , showcasing its versatility and importance in scientific research across various fields. .

Safety and Hazards

2,4-Difluorophenylacetyl chloride is classified as a corrosive substance. It causes severe skin burns and eye damage. It is recommended to avoid breathing its vapors and to use personal protective equipment when handling it.

Synthesis routes and methods

Procedure details

To a mixture of 2,4-difluorophenylacetic acid (206 mg), DMF (1 drop) and tetrahydrofuran (4 ml) was added oxalyl chloride (0.13 ml) dropwise. The resulting mixture was stirred at room temperature for 1 hour and the solvent was then distilled off to give 2,4-difluorophenylacetyl chloride. This chloride was dissolved in dichloromethane (5 ml) followed by addition of 3-amino-4-(2-chlorophenyl)-7,8-dihydro-6H-cyclopenta[g]quinoline (294 mg) and N,N-dimethylaniline (0.13 ml). The mixture was further stirred at room temperature for 3 hours, after which it was washed with water, saturated aqueous solution of NaHCO3 and water in the order mentioned and dried (over MgSO4). The solvent was then distilled off to give 4-(2-chlorophenyl)-3-(2,4-difluorophenylacetylamino)-7,8-dihydro-6H-cyclopenta(g)quinoline as oil. This oil was crystallized from isopropyl ether (yield 342 mg, 76.3%). Recrystallization from ethanol gave colorless prisms, mp. 179°-180° C.